Cas no 2228596-93-6 (4-chloro-2-(1H-pyrazol-4-yl)phenol)

• Product Name: 4-chloro-2-(1H-pyrazol-4-yl)phenol
• CAS No: 2228596-93-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 6292708
• PubChem ID: 165662275
• Update Time: 2025-10-30

4-chloro-2-(1H-pyrazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1H-pyrazol-4-yl)phenol
• 2228596-93-6
• EN300-1981177

• Inchi： 1S/C9H7ClN2O/c10-7-1-2-9(13)8(3-7)6-4-11-12-5-6/h1-5,13H,(H,11,12)
• InChI Key： DBHDLVPFHKQJQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=NNC=1)O

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-chloro-2-(1H-pyrazol-4-yl)phenol

Chemical Profile of 4-chloro-2-(1H-pyrazol-4-yl)phenol (CAS No: 2228596-93-6)

4-chloro-2-(1H-pyrazol-4-yl)phenol, identified by its CAS number 2228596-93-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound combines a chlorinated phenolic moiety with a pyrazole ring, creating a versatile scaffold that can be modified for various biological activities.

The structural configuration of 4-chloro-2-(1H-pyrazol-4-yl)phenol positions it as a valuable intermediate in the synthesis of more complex molecules. The presence of both chloro and hydroxyl substituents on the aromatic ring enhances its reactivity, making it amenable to further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, or other organic transformations. These attributes have made the compound a focus of interest in academic and industrial research.

In recent years, the pharmaceutical industry has shown increasing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds are known for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of a phenolic group and a chloro substituent into the pyrazole framework can modulate these properties, leading to novel therapeutic entities. 4-chloro-2-(1H-pyrazol-4-yl)phenol serves as a prime example of how structural modifications can influence biological efficacy.

One of the most compelling aspects of 4-chloro-2-(1H-pyrazol-4-yl)phenol is its potential as a building block for drug discovery. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that pyrazole derivatives can interfere with enzyme-protein interactions by binding to specific pockets within the active sites. The chloro and hydroxyl groups on 4-chloro-2-(1H-pyrazol-4-yl)phenol provide handles for further derivatization, allowing chemists to fine-tune the molecule's pharmacokinetic and pharmacodynamic properties.

The compound's relevance extends beyond academic research; it has also found applications in industrial settings where high-throughput screening is employed to identify lead compounds for drug development. Its structural simplicity yet functional diversity make it an attractive candidate for virtual screening and experimental validation. Several computational studies have been conducted to predict the binding affinities of 4-chloro-2-(1H-pyrazol-4-yl)phenol with target proteins, providing insights into its potential therapeutic applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 4-chloro-2-(1H-pyrazol-4-yl)phenol. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable production methods, reducing waste and energy consumption. These innovations align with the growing emphasis on environmentally conscious practices in the pharmaceutical industry. The ability to synthesize this compound in high yields and purity has opened doors for large-scale applications in drug manufacturing.

The biological activity of 4-chloro-2-(1H-pyrazol-4-yl)phenol has been investigated across multiple therapeutic areas. Preliminary studies suggest that it exhibits inhibitory effects on certain kinases, which are overexpressed in cancer cells. By blocking these kinases, the compound may impede tumor growth and proliferation. Additionally, its interaction with other biological targets has been explored, including receptors involved in inflammation and pain signaling. These findings underscore its potential as a multitargeted therapeutic agent.

The synthesis of analogs based on 4-chloro-2-(1H-pyrazol-4-yl)phenol has revealed interesting trends in structure/activity relationships (SAR). By varying substituents on the pyrazole or phenolic ring, researchers can modulate potency and selectivity. Such SAR studies are crucial for optimizing drug candidates before they enter clinical trials. The flexibility offered by this compound's core structure allows for extensive chemical exploration, making it a cornerstone in medicinal chemistry research.

The future prospects for 4-chloro-2-(1H-pyrazol-4-yl)phenol are promising, with ongoing research aimed at uncovering new applications and refining its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with improved pharmacological profiles. As computational tools become more sophisticated, virtual screening campaigns will likely identify new uses for this compound, further solidifying its role in drug discovery.

In conclusion, 4-chloro-2-(1H-pyrazol-4-ylyl)phenol (CAS No: 2228596-93-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. With continued research and development, this compound is poised to contribute to the discovery of next-generation therapeutics that address unmet medical needs.